tert-Butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate

• IUPAC Name: tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxylate
• InChI: InChI=1S/C18H28BNO4S/c1-16(2,3)22-15(21)20-9-8-13-12(11-20)10-14(25-13)19-23-17(4,5)18(6,7)24-19/h10H,8-9,11H2,1-7H3
• InChI Key: PNURUDISZTVTLZ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(S2)CCN(C3)C(=O)OC(C)(C)C
• Molecular Formula: C18H28BNO4S
• Molecular Weight: 365.3 g/mol

Description

The compound “tert-Butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate” is a complex organic molecule. It contains a pyridine ring (a six-membered ring with 5 carbon atoms and one nitrogen atom), a thieno ring (a five-membered ring with 4 carbon atoms and one sulfur atom), and a boronic ester group (tetramethyl-1,3,2-dioxaborolan-2-yl). The presence of these functional groups suggests that this compound could be involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups in the molecule. The presence of the boronic ester group suggests that this compound could potentially act as a Lewis acid, accepting a pair of electrons from a Lewis base.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of the molecule, while its melting and boiling points would depend on the strength of the intermolecular forces present.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a related compound, is synthesized as an intermediate in producing biologically active compounds like crizotinib. Its structure is confirmed through MS and 1H NMR spectrum, indicating its relevance in the synthesis of complex pharmaceuticals (Kong et al., 2016).

Crystal Structure and DFT Study

A similar compound, tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate, demonstrates the significance of crystallographic and conformational analyses. DFT calculations compared to X-ray diffraction results confirm the optimized molecular structure, highlighting its potential in detailed molecular studies (Ye et al., 2021).

Molecular and Thermal Analyses

Research on 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, derived from tert-butyl 4-oxopiperidine-1-carboxylate, includes characterizations using FTIR, NMR, and X-ray crystallography. This compound's analysis contributes to understanding the molecular and thermal properties of similar chemical structures (Çolak et al., 2021).

Applications in Polymer Synthesis

In polymer science, derivatives like tert-butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate are used in the synthesis of colored polymers with specific molecular weights. This application is crucial in producing materials with tailored optical and physical properties (Welterlich et al., 2012).

Potential in Drug Molecule Development

Compounds with similar structures play significant roles in the development of drug molecules. Research into their synthesis and structural characterization aids in the discovery and optimization of new pharmacologically active substances (Chen et al., 2021).

Safety and Hazards

As with any chemical compound, handling “tert-Butyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate” would require appropriate safety precautions. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.